![molecular formula C13H15N3O2 B3073362 5-ethyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid CAS No. 1017470-66-4](/img/structure/B3073362.png)
5-ethyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
5-ethyl-1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carboxylic acid (EETCA) is an organic compound that has recently been studied for its potential applications in the scientific research field. EETCA has been found to possess a number of interesting properties, such as its ability to act as a reactant in chemical synthesis, its potential as a biological agent, and its potential as a laboratory tool.
Scientific Research Applications
Synthesis and Structural Characterization
Triazole derivatives have been synthesized through various methods, demonstrating their potential as building blocks in organic chemistry and drug design. For example, the synthesis of 1-(4-ethoxyphenyl)-5-formyl-1H-1,2,3-triazole-4-carboxylic acid represents a foundational approach to creating triazole derivatives with potential for further functionalization (Pokhodylo & Obushak, 2022). Similarly, the creation of 5-substituted ethyl 1,2,4-triazole-3-carboxylates highlights the versatility of triazoles in synthesizing organic compounds with a variety of substituents (Khomenko, Doroschuk, & Lampeka, 2016).
Chemical Properties and Reactivity
The study of triazole derivatives also extends to understanding their chemical properties and reactivity. For instance, the examination of ring-chain tautomerism in triazole derivatives offers insights into their behavior in different environments, which is crucial for designing compounds with specific chemical properties (Pokhodylo & Obushak, 2022).
Application in Luminescence Sensing
Some triazole derivatives have been utilized in the development of luminescent sensors. Lanthanide metal–organic frameworks based on triazole-containing ligands, for example, have shown promise in sensing metal ions and nitroaromatic compounds, indicating potential applications in environmental monitoring and security (Wang et al., 2016).
Potential in Drug Design and Medicinal Chemistry
Triazoles' utility extends into medicinal chemistry, where their incorporation into peptidomimetics or biologically active compounds based on the triazole scaffold can lead to the development of new drugs. For example, the ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates demonstrates their potential in creating triazole-based scaffolds for drug development (Ferrini et al., 2015).
properties
IUPAC Name |
5-ethyl-1-(4-ethylphenyl)triazole-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-3-9-5-7-10(8-6-9)16-11(4-2)12(13(17)18)14-15-16/h5-8H,3-4H2,1-2H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGRWBWRSURDKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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